Cas no 2228421-82-5 (3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 2228421-82-5
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5829670
• PubChem ID: 165690152
• Update Time: 2025-06-08

3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine
• EN300-1775494
• 2228421-82-5

• Inchi： 1S/C6H10N4O2/c7-3-1-2-5-4-8-9-6(5)10(11)12/h4H,1-3,7H2,(H,8,9)
• InChI Key： VJBYGJCHIDQRCC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)CCCN)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine

Professional Introduction to 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine (CAS No. 2228421-82-5)

3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228421-82-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 3-nitro-1H-pyrazol-4-yl moiety, which is known for its versatility in forming bioactive molecules.

The chemical formula of 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine can be represented as C₇H₉N₃O₂. This molecular composition suggests a balance of hydrophobic and hydrophilic characteristics, making it a promising candidate for various biochemical interactions. The presence of the nitro group and the pyrazole ring are particularly noteworthy, as they are frequently utilized in medicinal chemistry to modulate biological activity.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 3-nitro-1H-pyrazol-4-yl substituent in 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine has been extensively studied for its ability to influence enzyme inhibition and receptor binding. This moiety is known to exhibit significant pharmacological properties, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine is its potential role in addressing various therapeutic challenges. Current research indicates that this compound may have applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The nitro group, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates, which is crucial for their clinical efficacy.

The synthesis of 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine involves a series of well-established chemical reactions, including nitration and condensation processes. These synthetic pathways have been optimized to ensure high yield and purity, making the compound accessible for further research and development. The ability to produce this compound efficiently is essential for large-scale pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to the understanding of 3-(3-nitro-1H-pyrazol-4-yl)propan-1-amine's interactions with biological targets. Molecular modeling studies have revealed that this compound can bind to specific enzymes and receptors with high affinity. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The pharmacokinetic properties of 3-(3-nitro-1H-pyrazol-4-ylof propanamino are another area of active investigation. Research suggests that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are critical for determining the optimal dosing regimen and minimizing potential side effects.

In conclusion, 3-(3-nitro-hydrogenpyrazolyl)-propamino (CAS No. 2228421 - 82 - 5) represents a promising compound in pharmaceutical chemistry with diverse potential applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in the next generation of medicinal products.